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Compound of Interest

(132,162)-Docosadi-13,16-enoyl-
CoA

cat. No.: B1261629

Compound Name:

An In-Depth Technical Guide to (13Z,16Z)-Docosadi-13,16-enoyl-CoA: Structure, Properties,
and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (13Z,16Z)-Docosadi-13,16-enoyl-
CoA, a long-chain fatty acyl-coenzyme A derivative. Given the limited direct experimental data

on this specific molecule, this document synthesizes information from its constituent fatty acid,

(132,16Z)-docosadienoic acid, and the broader class of long-chain fatty acyl-CoAs to present a
thorough profile.

Chemical Structure and Properties

(13Z,16Z)-Docosadi-13,16-enoyl-CoA is formed through the formal condensation of the thiol
group of coenzyme A with the carboxyl group of (13Z,16Z)-docosadienoic acid.[1] The structure
combines the 22-carbon polyunsaturated fatty acid with the complex coenzyme A molecule.

A definitive 2D structure diagram for (13Z,16Z)-Docosadi-13,16-enoyl-CoA is not readily
available in the search results. However, its structure can be inferred from its components.

Table 1: Chemical and Physical Properties of (13Z,16Z)-Docosadienoic Acid and Related
Compounds
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(132,162)-
docosadienoic
acid

(132,162)-
docosadienoat
e

(72,10Z,13Z,16
Z)-
Docosatetraen
oyl-CoA

(132,162)-
Docosadi-
13,16-enoyl-
CoA (from
ModelSEED)

Molecular

Formula

C22H4002[2]

C22H3902-[3]

C43H70N7017P
3S[1]

C43H68N7017P
3S

Molecular Weight

336.6 g/mol [2]

335.5 g/mol [3]

1082.0 g/mol [1]

1082 g/mol [4]

IUPAC Name

(132,162)-
docosa-13,16-

dienoic acid[2]

(132,162)-
docosa-13,16-

dienoate[3]

S-[2-[3-[[(2R)-4-
[[[(2R,3S,4R,5R)-
5-(6-aminopurin-
9-yl)-4-hydroxy-
3-
phosphonooxyox
olan-2-
ylJmethoxy-
hydroxyphosphor
ylJoxy-
hydroxyphosphor
ylJoxy-2-hydroxy-
3,3-
dimethylbutanoyl
Jamino]propanoyl
amino]ethyl]
(72,10Z,132,16Z
)-docosa-
7,10,13,16-
tetraenethioate[1

]

Not Available

Synonyms

cis-13,16-
Docosadienoic
Acid, FA 22:2[5]

(132,162)-
docosa-13,16-

dienoate[3]

docosatetraenoyl
-CoA[1]

C16645[4]

CAS Number

17735-98-7[5]

Not Available

Not Available

Not Available
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Soluble in
ethanol (10
N mg/ml), DMSO . . .
Solubility Not Available Not Available Not Available
(10 mg/ml), and

DMF (10 mg/ml).

[5]
Charge (at pH ) ]
73) Not applicable -1[3] Not Available -4[4]
Calculated Gibbs
_ ) ] -708.71+4.11
Free Energy Not Available Not Available Not Available
(kcal/mol)[4]
(AG)
1:44:3.27;1:51:1
) ) ) 2.61;1:54:0.92;1.
Calculated pKa Not Available Not Available Not Available

55:5.94:;1:69:0.8
3[4]

Biological Significance and Signhaling Pathways

Long-chain fatty acyl-CoAs, including molecules like (13Z,16Z)-Docosadi-13,16-enoyl-CoA,
are crucial intermediates in numerous lipid metabolic pathways and are recognized as
important cellular signaling molecules.[6] Their intracellular levels and activities are tightly
regulated and have profound effects on cellular processes.

The precursor fatty acid, (13Z,16Z)-docosadienoic acid, is a natural w-6 polyunsaturated fatty
acid.[5] It acts as an agonist for the free fatty acid receptor 4 (FFAR4 or GPR120), a receptor
for long-chain fatty acids.[5][7]

General Signaling Roles of Long-Chain Acyl-CoAs:

e Gene Regulation: In various organisms, long-chain acyl-CoAs can directly bind to
transcription factors to modulate gene expression. For instance, in E. coli, they bind to FadR,
and in mammals, they can interact with transcription factors like hepatocyte nuclear factor 4
(HNF-4).[8]
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» Enzyme Regulation: They can allosterically regulate the activity of enzymes involved in lipid
and energy metabolism, such as acetyl-CoA carboxylase and glucokinase.[9]

» Signal Transduction: Long-chain acyl-CoAs can influence signal transduction pathways,
including those involving protein kinase C (PKC) isoforms and Ca2+ release.[9]

» Metabolic Intermediates: They are essential substrates for the biosynthesis of various
complex lipids, including glycerolipids and glycerophospholipids, and for [3-oxidation.[6]

Below is a generalized diagram illustrating the central role of long-chain acyl-CoAs in cellular

metabolism and signaling.
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Caption: Formation and metabolic fate of (13Z,16Z)-Docosadi-13,16-enoyl-CoA.

Experimental Protocols

While specific experimental protocols for (13Z,16Z)-Docosadi-13,16-enoyl-CoA are not
detailed in the provided search results, general methodologies for the analysis of long-chain
acyl-CoAs are well-established.

A. General Protocol for Acyl-CoA Extraction and Quantification by LC-MS/MS
This protocol is adapted from general methods for acyl-CoA analysis in mammalian cells.[10]

e Sample Preparation:
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o Harvest cultured cells and wash with ice-cold phosphate-buffered saline (PBS).

o Lyse the cells and precipitate proteins using a suitable method, such as with the addition
of a cold organic solvent (e.g., acetonitrile or methanol).

o Centrifuge to pellet the protein precipitate.

o Extraction:
o Collect the supernatant containing the acyl-CoAs.
o Evaporate the solvent under a stream of nitrogen.

o Reconstitute the dried extract in a solution suitable for LC-MS analysis. Acyl-CoAs are
prone to hydrolysis and are unstable in aqueous solutions, especially at alkaline or
strongly acidic pH.[10] A common reconstitution solution is 50% methanol in 50 mM
ammonium acetate (pH 7).[10]

e LC-MS/MS Analysis:

o Separate the acyl-CoAs using reversed-phase high-performance liquid chromatography
(HPLC).

o Detect and quantify the different acyl-CoA species using a triple quadrupole mass
spectrometer operating in multiple reaction monitoring (MRM) mode.[10]
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Caption: Workflow for the analysis of acyl-CoAs by LC-MS/MS.

B. In Vitro Synthesis of (13Z,16Z)-Docosadi-13,16-enoyl-CoA
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The synthesis of (13Z,16Z)-Docosadi-13,16-enoyl-CoA can be achieved enzymatically using
an acyl-CoA synthetase (ACSL).

¢ Reaction Mixture:

(¢]

(132,16Z)-docosadienoic acid (substrate)

[¢]

Coenzyme A (CoA)

o ATP

[e]

Mg2+

o

Purified Acyl-CoA Synthetase enzyme

[¢]

Buffer (e.g., Tris-HCI) at an appropriate pH

e Procedure:

Combine the reactants in the buffer.

[e]

o

Initiate the reaction by adding the ACSL enzyme.

[¢]

Incubate at the optimal temperature for the enzyme (e.g., 37°C).

[¢]

The progress of the reaction can be monitored by detecting the formation of the acyl-CoA
product using methods like HPLC.

o Purification:

o The resulting (13Z,16Z)-Docosadi-13,16-enoyl-CoA can be purified from the reaction
mixture using techniques such as solid-phase extraction or preparative HPLC.

Conclusion

(132,16Z)-Docosadi-13,16-enoyl-CoA, as a long-chain polyunsaturated fatty acyl-CoA, is
positioned at a critical juncture of lipid metabolism and cellular signaling. While direct
experimental data for this specific molecule is sparse, its properties and biological functions
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can be inferred from its fatty acid precursor and the well-documented roles of its molecular
class. Its precursor, (13Z,16Z)-docosadienoic acid, is a known agonist of the G-protein coupled
receptor GPR120, suggesting that its activated CoA form may play a significant role in the
downstream signaling cascades of this receptor.[5][7] Further research focusing on the direct
interactions and metabolic fate of (13Z,16Z)-Docosadi-13,16-enoyl-CoA is necessary to fully
elucidate its specific functions in health and disease. The methodologies outlined in this guide
provide a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1261629#13z-16z-docosadi-13-16-enoyl-coa-
structure-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1261629#13z-16z-docosadi-13-16-enoyl-coa-structure-and-chemical-properties
https://www.benchchem.com/product/b1261629#13z-16z-docosadi-13-16-enoyl-coa-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

